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Compound of Interest

Compound Name: 6-Bromoquinoline-3-carbonitrile

Cat. No.: B1510073 Get Quote

Essential Safety and Handling Guide for 6-
Bromoquinoline-3-carbonitrile
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromoquinoline-3-carbonitrile in a laboratory setting. The following procedures are based on

the known hazards of similar quinoline and nitrile compounds and are intended for use by

trained research and drug development professionals.

I. Personal Protective Equipment (PPE)
When handling 6-Bromoquinoline-3-carbonitrile, a comprehensive PPE strategy is essential

to minimize exposure and ensure personal safety. The following equipment is mandatory:

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required. A face shield should be worn over safety glasses when there is a risk

of splashing or explosion.[1]

Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this

compound, providing short-term splash protection.[1][2] It is crucial to inspect gloves before

each use and to remove and discard them immediately after contamination.[2][3] For tasks

with a higher risk of exposure, double-gloving can increase breakthrough time.[2]
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Body Protection: A laboratory coat must be worn and fully buttoned to cover as much skin as

possible.[1] Clothing made of cotton is recommended underneath the lab coat; polyester or

acrylic fabrics should be avoided.[1] Full-length pants and closed-toe, closed-heel shoes are

mandatory to ensure no skin is exposed.[1][4]

Respiratory Protection: Work with 6-Bromoquinoline-3-carbonitrile should be conducted in

a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors

or dust.[3][4] If engineering controls are not sufficient to maintain exposure below permissible

limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates should be used.[4]

II. Operational Plan for Handling
A systematic approach to handling 6-Bromoquinoline-3-carbonitrile will minimize risks.

Follow these procedural steps:

Preparation:

Ensure all necessary PPE is readily available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have an emergency spill kit accessible.

Review the Safety Data Sheet (SDS) for any specific handling instructions. Although a

specific SDS for 6-Bromoquinoline-3-carbonitrile is not readily available, information on

related compounds like 6-Bromoquinoline and quinoline should be consulted.[3][5][6]

Handling:

Conduct all manipulations of the compound within a certified chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.[3]

Prevent the formation of dust or aerosols.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
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Keep containers tightly closed when not in use to prevent leakage or contamination.[3][6]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][6]

Decontaminate all work surfaces and equipment used.

Properly dispose of all contaminated materials, including gloves and weighing paper, as

hazardous waste.[3]

III. Disposal Plan
Proper disposal of 6-Bromoquinoline-3-carbonitrile and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 6-Bromoquinoline-3-carbonitrile,

including unused product, contaminated PPE, and cleaning materials, must be collected in a

designated, properly labeled hazardous waste container.

Containerization: Use sealed, leak-proof containers for waste collection.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "6-Bromoquinoline-3-carbonitrile."

Disposal Procedure: Dispose of the hazardous waste through an approved waste disposal

plant, following all local, regional, and national regulations.[6] Chemical waste generators are

responsible for determining if a discarded chemical is classified as hazardous waste and

ensuring complete and accurate classification.[6] Do not let this chemical enter the

environment.[7]

IV. Quantitative Data Summary
The following table summarizes available quantitative data for 6-Bromoquinoline, a closely

related compound, to provide an indication of the physical and chemical properties of 6-
Bromoquinoline-3-carbonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1628.pdf
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0071
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₅BrN₂

Molecular Weight 233.07 g/mol

Appearance Light brown solid

Melting Point 24 °C / 75.2 °F

Flash Point > 110 °C / > 230 °F

Specific Gravity 1.538 g/cm³

Data is for 6-Bromoquinoline and should be used as an estimate.[6]

V. Experimental Workflow
The following diagram illustrates the standard workflow for handling 6-Bromoquinoline-3-
carbonitrile in a laboratory setting.
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Handling Workflow for 6-Bromoquinoline-3-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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